Cas no 31075-53-3 (2,3,5-triiodobenzyl alcohol)

• Product Name: 2,3,5-triiodobenzyl alcohol
• CAS No: 31075-53-3
• MF: C₇H₅I₃O
• MW: 485.827419042587
• CID: 916352
• PubChem ID: 24874586
• Update Time: 2025-04-19

2,3,5-triiodobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,3,5-triiodobenzyl alcohol
• (2,3,5-triiodophenyl)methanol
• 1-(bromomethyl)-2,3,5-triiodobenzene
• J-018235
• DTXSID60393026
• SCHEMBL2370163
• F97261
• AKOS015888994
• 2,3,5-TRIIODOBENZYLALCOHOL
• 2,3,5-Triiodobenzyl alcohol, 97%
• MFCD02093790
• 31075-53-3
• DTXCID40343887

• MDL： MFCD02093790
• Inchi： 1S/C7H5I3O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2,11H,3H2
• InChI Key： KFZNKUWVRXKLJP-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1CO)I)I

Computed Properties

• Exact Mass: 485.74700
• Monoisotopic Mass: 485.747
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: solid
• Density: 2.866
• Melting Point: 156-159 °C (lit.)
• Boiling Point: 441.9°C at 760 mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.784
• PSA: 20.23000
• LogP: 2.99270
• Solubility: Not available

2,3,5-triiodobenzyl alcohol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols